Cas no 43110-90-3 (Propanoic acid, 2,3-dihydroxy-, monopotassium salt)
43110-90-3 structure
Product Name:Propanoic acid, 2,3-dihydroxy-, monopotassium salt
CAS No:43110-90-3
MF:C3H5KO4
MW:144.167702436447
CID:324211
PubChem ID:23663695
Update Time:2025-04-19
Propanoic acid, 2,3-dihydroxy-, monopotassium salt Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, 2,3-dihydroxy-, monopotassium salt
- potassium glycerate
- potassium,2,3-dihydroxypropanoate
- 43110-90-3
- DTXSID70962904
- SCHEMBL3697105
- EINECS 256-097-7
- POTASSIUM 2,3-DIHYDROXYPROPANOATE
- NS00089540
-
- Inchi: 1S/C3H6O4.K/c4-1-2(5)3(6)7;/h2,4-5H,1H2,(H,6,7);/q;+1/p-1
- InChI Key: SYGDCNJESIQXKS-UHFFFAOYSA-M
- SMILES: [K+].OC(C(=O)[O-])CO
Computed Properties
- Exact Mass: 143.98249012g/mol
- Monoisotopic Mass: 143.98249012g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 73.7
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6Ų
Propanoic acid, 2,3-dihydroxy-, monopotassium salt Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
43110-90-3 (Propanoic acid, 2,3-dihydroxy-, monopotassium salt) Related Products
- 80-69-3(Hydroxymalonic Acid)
- 996-31-6(Potassium DL- lactate)
- 28305-26-2(L-Glyceric acid)
- 473-81-4(2,3-Dihydroxypropanoic Acid(20% in water))
- 600-19-1(dl-glyceric acid)
- 85895-78-9(Potassium lactate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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